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Cefoxitin-d3 Sodium Salt Cefoxitin-d3 Sodium Salt
Brand Name: Vulcanchem
CAS No.: 1316289-46-9
VCID: VC0030255
InChI: InChI=1S/C16H17N3O7S2.Na/c1-25-16(18-10(20)5-9-3-2-4-27-9)13(23)19-11(12(21)22)8(6-26-15(17)24)7-28-14(16)19;/h2-4,14H,5-7H2,1H3,(H2,17,24)(H,18,20)(H,21,22);/q;+1/p-1/t14-,16+;/m1./s1/i1D3;
SMILES: COC1(C2N(C1=O)C(=C(CS2)COC(=O)N)C(=O)O)N=C(CC3=CC=CS3)[O-].[Na+]
Molecular Formula: C16H16N3NaO7S2
Molecular Weight: 452.446

Cefoxitin-d3 Sodium Salt

CAS No.: 1316289-46-9

Reference Standards

VCID: VC0030255

Molecular Formula: C16H16N3NaO7S2

Molecular Weight: 452.446

Cefoxitin-d3 Sodium Salt - 1316289-46-9

CAS No. 1316289-46-9
Product Name Cefoxitin-d3 Sodium Salt
Molecular Formula C16H16N3NaO7S2
Molecular Weight 452.446
IUPAC Name sodium;N-[(6R,7S)-3-(carbamoyloxymethyl)-2-carboxy-8-oxo-7-(trideuteriomethoxy)-5-thia-1-azabicyclo[4.2.0]oct-2-en-7-yl]-2-thiophen-2-ylethanimidate
Standard InChI InChI=1S/C16H17N3O7S2.Na/c1-25-16(18-10(20)5-9-3-2-4-27-9)13(23)19-11(12(21)22)8(6-26-15(17)24)7-28-14(16)19;/h2-4,14H,5-7H2,1H3,(H2,17,24)(H,18,20)(H,21,22);/q;+1/p-1/t14-,16+;/m1./s1/i1D3;
Standard InChIKey GNWUOVJNSFPWDD-JIGPONIWSA-M
SMILES COC1(C2N(C1=O)C(=C(CS2)COC(=O)N)C(=O)O)N=C(CC3=CC=CS3)[O-].[Na+]
Synonyms (6R,7S)-3-[[(Aminocarbonyl)oxy]methyl]-7-(methoxy-d3)-8-oxo-7-[(2-thienylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid Sodium Salt; Betacef-d3; Cefaxilin-d3 Sodium; Cenomycin-d3; Farmoxin-d3; MK 306-d3; Mefoxin-d3; Mefoxithin-d
Last Modified Aug 20 2021
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